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Compound of Interest

Compound Name: 4-ethylhexanal

Cat. No.: B6588603

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical characteristics of 4-
ethylhexanal, a significant organic compound. The information is curated for professionals in
research and development, offering precise data, standardized experimental methodologies,
and a logical workflow for its characterization.

Core Physical Properties

4-Ethylhexanal is an aldehyde with the chemical formula CsH16O. Its physical state at
standard temperature and pressure is a liquid. The key physical properties of 4-ethylhexanal
are summarized in the table below, providing a clear and concise reference for laboratory and
development applications.
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Property Value Units

Molecular Formula CsH160

Molecular Weight 128.212 g/mol

Boiling Point 163 °C at 760 mmHg
Density 0.809 g/cm3

Refractive Index 141

Flash Point 46.2 °C

Vapor Pressure 211 mmHg at 25°C
CAS Number 75718-13-7

Data sourced from ChemNet.[1]

Experimental Protocols for Physical
Characterization

The determination of the physical properties of a chemical entity like 4-ethylhexanal relies on
standardized and reproducible experimental protocols. Below are detailed methodologies for
the key experiments cited.

1. Determination of Boiling Point (Thiele Tube Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. Acommon and efficient method for its determination is the Thiele tube method.[2]

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,
rubber band, heating source (Bunsen burner or oil bath).

e Procedure:
o A small amount of 4-ethylhexanal is placed in the small test tube.

o The capillary tube is inverted (open end down) and placed into the liquid.
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o The test tube is attached to the thermometer with a rubber band, ensuring the sample is
aligned with the thermometer bulb.

o This assembly is placed in the Thiele tube containing a high-boiling point liquid (e.g.,
mineral oil).

o The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample evenly.

o As the temperature approaches the boiling point, a stream of bubbles will emerge from the
capillary tube.

o Heating is discontinued, and the apparatus is allowed to cool.

o The boiling point is recorded as the temperature at which the liquid just begins to enter the
capillary tube.[2]

2. Measurement of Density (Pycnometer Method)

Density is the mass of a substance per unit volume. The pycnometer method is a precise
technique for measuring the density of liquids.[3][4]

o Apparatus: Pycnometer (a glass flask with a specific, known volume), analytical balance,
thermostat.

e Procedure:
o The pycnometer is thoroughly cleaned, dried, and its empty mass is accurately weighed.
o The pycnometer is filled with 4-ethylhexanal, ensuring no air bubbles are present.

o The filled pycnometer is placed in a thermostat at a constant temperature (e.g., 20°C) to
allow for thermal equilibrium.

o The mass of the filled pycnometer is accurately weighed.

o The density is calculated by dividing the mass of the 4-ethylhexanal (mass of filled
pycnometer minus mass of empty pycnometer) by the known volume of the pycnometer.
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[3]
3. Determination of Refractive Index (Abbe Refractometer)

The refractive index is a dimensionless number that describes how light propagates through a
substance. It is a characteristic property and is indicative of purity.[5][6]

o Apparatus: Abbe refractometer, light source (typically a sodium D-line lamp), constant
temperature water bath.

e Procedure:

o The refractometer prisms are cleaned with a suitable solvent (e.g., ethanol or acetone)
and a soft tissue.

o Afew drops of 4-ethylhexanal are placed on the surface of the lower prism.
o The prisms are closed and locked.

o Water from the constant temperature bath is circulated through the prisms to maintain a
stable temperature.

o The light source is positioned, and the eyepiece is adjusted until the field of view is sharp.

o The control knob is turned to bring the dividing line between the light and dark fields into
the center of the crosshairs.

o The refractive index is read directly from the instrument's scale.[7]
4. Measurement of Flash Point (Closed-Cup Method)

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable
mixture in air. The closed-cup method is preferred for its precision and safety.[1][8][9]

o Apparatus: Pensky-Martens closed-cup tester or a similar standardized apparatus.[10][11]

e Procedure:

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://knowledge.reagecon.com/density-measurement-and-density-standards/
https://www.benchchem.com/pdf/The_Pivotal_Role_of_Refractive_Index_in_Chemical_Purity_Analysis_A_Technical_Guide.pdf
https://www.mt.com/ca/en/home/applications/Application_Browse_Laboratory_Analytics/Refractive_index/definition_and_measurement.html
https://www.benchchem.com/product/b6588603?utm_src=pdf-body
https://www.intertek.com/polymers-plastics/testlopedia/refractive-index-astm-d542/
https://www.zealinstruments.com/closed-cup-flash-point-test-method-an-overview/
https://almaaqal.edu.iq/wp-content/uploads/2021/12/6-flash-point-and-fire-point-1.pdf
https://filab.fr/en/our-technical-resources/laboratory-measurement-flash-point/
https://www.researchgate.net/publication/278081300_Experimental_Determination_of_Flash_Points_of_Flammable_Liquid_Aqueous_Solutions
https://precisionlubrication.com/articles/flash-point-testing/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6588603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o A sample of 4-ethylhexanal is placed in the test cup of the apparatus.
o The cup is sealed with a lid that has apertures for an ignition source and a thermometer.
o The sample is heated at a slow, constant rate.

o At regular temperature intervals, the ignition source (a small flame or spark) is introduced
into the vapor space above the liquid through an aperture.

o The flash point is the lowest temperature at which the application of the ignition source
causes the vapor to ignite momentarily.[8]

Visualizations

The following diagram illustrates the logical workflow for the physical characterization of a
chemical compound such as 4-ethylhexanal.
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Caption: Logical workflow for the physical characterization of 4-ethylhexanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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